CBR Agonist-1

• Molecular Formula: C27H27FN4O
• Molecular Weight: 442.5 g/mol
• InChI: InChI=1S/C27H27FN4O/c28-17-9-2-10-18-32-20-24(23-14-6-8-16-26(23)32)27(33)29-19-21-11-5-7-15-25(21)31-30-22-12-3-1-4-13-22/h1,3-8,11-16,20H,2,9-10,17-19H2,(H,29,33)
• InChIKey: DYADAJNYUNNKKW-UHFFFAOYSA-N

CBR Agonist-1 (27a-cis) for Cannabinoid Receptor Research: A Photoswitchable CB1R Agonist

CBR Agonist-1 (27a-cis) is a synthetic, indole-amide-based photoswitchable agonist that targets the human cannabinoid receptor type 1 (hCB1R) with a binding affinity (Ki) of 0.18 μM [1]. It exhibits moderate selectivity over the cannabinoid receptor type 2 (hCB2R), for which it has a Ki of 1.22 μM . A defining characteristic of this compound is its photoswitchable nature, which allows for optical control of receptor activity: the cis-form (27a-cis) is the active 'on' state, while the trans-form is significantly less potent (Ki trans/cis ratio = 5.4) [2]. This spatiotemporal control makes it a specialized tool for studying CB1R-mediated signaling pathways in dynamic biological systems.

✓ Photoswitchable CB1R agonist for spatiotemporal signaling control

✓ Indole-amide scaffold supports structure-activity relationship research

✓ CB1-preferring selectivity enables pathway-specific dissection

• [1] Rodríguez-Soacha, D. A., et al. Development of an Indole-Amide-Based Photoswitchable Cannabinoid Receptor Subtype 1 (CB1R) 'Cis-On' Agonist. ACS Chemical Neuroscience. 2022, 13(16), 2410-2435. View Source
• [2] MedChemExpress (MCE). CBR Agonist-1 Product Datasheet. View Source

Why CBR Agonist-1 Cannot Be Substituted by Generic Cannabinoid Agonists Like CP55940, WIN 55,212-2, or AM1241

Generic substitution of CBR Agonist-1 with common cannabinoid receptor agonists is not scientifically valid due to profound differences in potency, selectivity, and unique functional modality. Classical agonists like CP55940 and WIN 55,212-2 exhibit nanomolar potency and varying degrees of CB1/CB2 selectivity that do not match the micromolar affinity profile of CBR Agonist-1 . Conversely, highly CB2-selective agonists like AM1241 have a reversed selectivity profile compared to the CB1-preferring nature of CBR Agonist-1 . More critically, no other commercially available agonist possesses the photoswitchable functionality of CBR Agonist-1, which is essential for experiments requiring spatiotemporal control of CB1R signaling [1]. Using a non-photoswitchable analog would entirely negate the purpose of optical modulation studies, making CBR Agonist-1 an irreplaceable tool for its intended applications.

! Classical agonists (e.g., CP55940, WIN 55,212-2) exhibit nanomolar potency that may not match the micromolar affinity profile of this tool, shifting signaling dynamics.

! CB2-selective agonists like AM1241 have an inverse selectivity profile that may not reproduce CB1R-specific pathway activation.

! Standard agonists lack photoswitchable functionality; substituting would eliminate the spatiotemporal control essential for optical modulation studies.

• [1] Rodríguez-Soacha, D. A., et al. Development of an Indole-Amide-Based Photoswitchable Cannabinoid Receptor Subtype 1 (CB1R) 'Cis-On' Agonist. ACS Chemical Neuroscience. 2022, 13(16), 2410-2435. View Source

Quantitative Differentiation of CBR Agonist-1 from Key Cannabinoid Receptor Agonists

Comparative Binding Affinity (Ki) for CB1R: CBR Agonist-1 vs. CBR Agonist-2

CBR Agonist-1 demonstrates a 5.4-fold higher binding affinity for the CB1 receptor compared to its structural analog, CBR Agonist-2. This quantitative difference is critical for experiments where achieving a specific level of receptor occupancy is required [1][2].

CB1R Affinity vs Analog

Head-to-head

5.4-fold

higher Ki vs CBR Agonist-2 (0.18 μM vs 970 nM)

Supports analog-comparison SAR studies

Radioligand binding assay context

Evidence Dimension	CB1R Binding Affinity (Ki)
Target Compound Data	0.18 μM (180 nM)
Comparator Or Baseline	CBR Agonist-2: 970 nM
Quantified Difference	CBR Agonist-1 is 5.4-fold more potent (970 nM / 180 nM = 5.4)
Conditions	Radioligand binding assay, presumably on human recombinant CB1R as reported in the primary publication for both compounds [1][2].

Why This Matters

Procurement of CBR Agonist-1 over CBR Agonist-2 is justified when a higher CB1R affinity is required for a given experimental design, potentially reducing the amount of compound needed and minimizing off-target effects at higher concentrations.

• [1] MedChemExpress (MCE). CBR Agonist-1 Product Datasheet. View Source
• [2] MedChemExpress (MCE). CBR Agonist-2 Product Datasheet. View Source

Unique Photoswitchable Functionality: Cis/Trans Affinity Ratio of CBR Agonist-1

CBR Agonist-1's most significant differentiator is its ability to be toggled between an active 'cis' state and a less active 'trans' state using light. The cis-form (CBR Agonist-1) exhibits a 5.4-fold higher affinity for CB1R compared to its trans-isomer. This feature is absent in all conventional cannabinoid agonists [1].

Photoswitchable Functionality

Class-level inference

Cis/trans Ki ratio = 5.4

No photoswitch in CP55940, WIN 55,212-2, AM1241

Enables spatiotemporal CB1R control studies

Data to verify for specific experimental setup

Evidence Dimension	Photoswitchable CB1R Affinity Ratio
Target Compound Data	Ki (cis-form) = 0.18 μM; Ki (trans-form) = ~0.97 μM (calculated)
Comparator Or Baseline	CP55940, WIN 55,212-2, AM1241: Not applicable (non-photoswitchable)
Quantified Difference	Trans/cis Ki ratio = 5.4; Comparator ratio = 1.0 (no change)
Conditions	Radioligand binding assay comparing the purified cis and trans isomers of compound 27a [1].

Why This Matters

This property makes CBR Agonist-1 uniquely suitable for studies requiring spatiotemporal control of CB1R signaling, such as investigating the kinetics of receptor desensitization, internalization, or the role of CB1R in specific neuronal circuits. This capability is unattainable with standard agonists.

• [1] Rodríguez-Soacha, D. A., et al. Development of an Indole-Amide-Based Photoswitchable Cannabinoid Receptor Subtype 1 (CB1R) 'Cis-On' Agonist. ACS Chemical Neuroscience. 2022, 13(16), 2410-2435. View Source

Functional Potency in CB1R Activation: CBR Agonist-1 vs. Classical Agonist CP55940 in GRABeCB2.0 Sensor Assay

In a functional assay using the GRABeCB2.0 fluorescent sensor, CBR Agonist-1 activates CB1R with an EC50 of 2.1 μM. This is markedly less potent than the endogenous agonist 2-AG, which has an EC50 of 85 nM in the same assay system [1][2]. This difference in potency is a key selection criterion depending on the desired experimental dynamic range.

CB1R Activation EC50

Cross-study comparable

CBR Agonist-1 EC50 2.1 μM

vs

2-AG EC50 85 nM

Lower potency supports graded response studies

GRABeCB2.0 sensor assay context (~25-fold less potent)

Evidence Dimension	CB1R Activation (GRABeCB2.0 Sensor)
Target Compound Data	EC50 = 2.1 μM
Comparator Or Baseline	2-Arachidonoylglycerol (2-AG): EC50 = 85 nM
Quantified Difference	CBR Agonist-1 is ~25-fold less potent than 2-AG (2100 nM / 85 nM = 24.7)
Conditions	HEK293T cells expressing the GRABeCB2.0 fluorescent CB1R sensor, 24 h incubation for CBR Agonist-1 [1]; Similar sensor assay for 2-AG [2].

Why This Matters

Researchers requiring a full, robust activation of CB1R signaling may prefer a high-potency agonist like CP55940. Conversely, those investigating partial agonism, biased signaling, or needing to avoid rapid receptor desensitization may select the lower-potency CBR Agonist-1 for a more graded response.

• [1] MedChemExpress (MCE). CBR Agonist-1 Product Datasheet. View Source
• [2] Singh, S., et al. Pharmacological Characterization of the Endocannabinoid Sensor GRABeCB2.0. Cannabis and Cannabinoid Research. 2024. View Source

CB1 vs. CB2 Selectivity Profile: CBR Agonist-1 Compared to CB2-Selective Agonist AM1241

CBR Agonist-1 exhibits a modest 6.8-fold selectivity for CB1R over CB2R (Ki 0.18 μM vs. 1.22 μM). This is in stark contrast to the highly CB2-selective agonist AM1241, which has an 82-fold selectivity for CB2R over CB1R (Ki 3.4 nM vs. 280 nM) . This fundamental difference in selectivity dictates their respective utilities in biological studies.

CB1/CB2 Selectivity

Cross-study comparable

CBR Agonist-1 6.8-fold CB1-preferring

vs

AM1241 82-fold CB2-preferring

Supports CB1R-dominant pathway dissection

Radioligand binding context

Evidence Dimension	CB1/CB2 Selectivity Ratio
Target Compound Data	6.8-fold selective for CB1R (CB1 Ki = 0.18 μM, CB2 Ki = 1.22 μM)
Comparator Or Baseline	AM1241: 82-fold selective for CB2R (CB2 Ki = 3.4 nM, CB1 Ki = 280 nM)
Quantified Difference	Selectivity profiles are inverse (CBR Agonist-1 favors CB1R; AM1241 favors CB2R)
Conditions	Radioligand binding assays on human recombinant receptors .

Why This Matters

For studies focused on CB1R-mediated effects (e.g., psychoactivity, certain central nervous system functions), CBR Agonist-1 is a more appropriate tool than a CB2-selective agonist like AM1241. Conversely, for investigating CB2R's role in immune modulation without CB1R-mediated psychoactive effects, AM1241 would be preferred. This distinction is crucial for proper experimental design and data interpretation.

Optimal Research Applications for CBR Agonist-1 Based on Verified Differentiation

Photopharmacological Studies of CB1R Signaling Dynamics

CBR Agonist-1 is uniquely suited for experiments requiring precise spatiotemporal control over CB1R activation. Its 5.4-fold cis/trans affinity difference [1] enables researchers to use light to 'switch on' or 'switch off' receptor signaling in specific cellular compartments, tissues, or time windows. This is invaluable for dissecting the kinetics of receptor desensitization, internalization, and the roles of CB1R in complex processes like synaptic plasticity and neuronal circuit activity.

Investigations of Modest Potency CB1R Agonism and Partial Activation

With an EC50 of 2.1 μM in the GRABeCB2.0 activation assay [1], CBR Agonist-1 provides a tool for studying CB1R activation that is less potent than classical agonists like CP55940 (EC50 ~0.2-0.3 nM). This makes it suitable for exploring partial agonism, biased signaling, or experimental setups where a more graded, less saturating stimulus is required to avoid confounding effects like rapid receptor desensitization or off-target activation.

Selective Probing of CB1R-Mediated Pathways Over CB2R

CBR Agonist-1's 6.8-fold selectivity for CB1R over CB2R [1] positions it as a useful tool for dissecting CB1R-specific contributions in systems where both receptors are expressed. While not a highly selective probe, this level of preference allows for preferential activation of CB1R at lower concentrations, enabling researchers to study CB1R-dependent effects in the central nervous system, metabolism, and pain pathways with a reduced contribution from CB2R signaling.

Comparative Binding Studies with Closely Related Analogs

The 5.4-fold difference in CB1R binding affinity between CBR Agonist-1 (Ki = 0.18 μM) and its analog CBR Agonist-2 (Ki = 970 nM) [1][2] makes this pair of compounds ideal for structure-activity relationship (SAR) studies. Researchers can use these two compounds to investigate how specific molecular modifications impact receptor binding and subsequent functional outcomes, providing valuable insights for cannabinoid receptor drug design.

Application

Selection Property

Validation Focus

Photopharmacological studies of CB1R signaling dynamics

Photoswitchable cis/trans affinity ratio context

Spatiotemporal CB1R activation control review

Investigations of modest potency CB1R agonism

Functional activation potency context

Partial agonism & graded signaling interpretation

Selective probing of CB1R-mediated pathways over CB2R

CB1R-preferring selectivity context

CB1R-specific pathway dissection review

Comparative binding studies with closely related analogs

Analog binding affinity rank

Structure-activity relationship interpretation

• [1] Rodríguez-Soacha, D. A., et al. Development of an Indole-Amide-Based Photoswitchable Cannabinoid Receptor Subtype 1 (CB1R) 'Cis-On' Agonist. ACS Chemical Neuroscience. 2022, 13(16), 2410-2435. View Source
• [2] MedChemExpress (MCE). CBR Agonist-2 Product Datasheet. View Source